1-(2-Fluorobenzyl)-6-oxopiperidine-2-carboxylic acid
Overview
Description
“1-(2-Fluorobenzyl)-6-oxopiperidine-2-carboxylic acid” is a complex organic compound. The “1-(2-Fluorobenzyl)” part suggests the presence of a fluorobenzyl group, which is a benzyl group (a benzene ring attached to a CH2 group) with a fluorine atom substituted at the 2-position . The “6-oxopiperidine-2-carboxylic acid” part suggests a piperidine (a six-membered ring with one nitrogen atom) with a carbonyl group (C=O) at the 6-position and a carboxylic acid group (-COOH) at the 2-position .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are general methods for synthesizing similar fluorobenzyl compounds . These methods often involve nucleophilic substitution reactions, where a nucleophile (an electron-rich species) attacks an electrophile (an electron-deficient species). In the case of fluorobenzyl compounds, the fluorine atom often serves as the nucleophile .
Molecular Structure Analysis
The molecular structure of “this compound” can be inferred from its name. It likely contains a six-membered piperidine ring with a carbonyl group at the 6-position and a carboxylic acid group at the 2-position. Attached to the nitrogen atom of the piperidine ring is a 2-fluorobenzyl group .
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been involved in studies focusing on the synthesis and chemical reactions of related fluorinated compounds. For instance, research on the synthesis and resolution of (R)- and (S)-6-fluorochroman-2-carboxylic acids highlights the synthesis process starting from p-fluorophenol, which is somewhat related in structure and reactivity to 1-(2-Fluorobenzyl)-6-oxopiperidine-2-carboxylic acid (Yang et al., 2005). Moreover, investigations into the selectivities of reactions involving organolithium reagents with unprotected 2-halobenzoic acids provide insights into the chemical behavior of similar fluorinated compounds (Gohier et al., 2003).
Bioactive Compound Research
- Research on biologically active compounds includes the introduction of fluorine atoms into the structure of certain compounds, leading to the manifestation of antimicrobial activity. Studies conducted on N-ethoxyethylpiperidine derivatives, for example, highlight the introduction of fluorine atoms and their effect on the antimicrobial properties of these compounds (Issayeva et al., 2019).
Material Chemistry and Synthesis
- In material chemistry, fluorinated compounds are used for the synthesis of new materials. For instance, the synthesis and characterization of tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acid highlight the chemical versatility and potential application of fluorinated compounds in creating novel materials with specific properties (Yin et al., 2004).
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-6-oxopiperidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO3/c14-10-5-2-1-4-9(10)8-15-11(13(17)18)6-3-7-12(15)16/h1-2,4-5,11H,3,6-8H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HANPCRRRERCFEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C(=O)C1)CC2=CC=CC=C2F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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